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Compound of Interest

Compound Name: Disperse Violet 1

Cat. No.: B7737400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the historical industrial applications of

C.I. Disperse Violet 1 (C.I. 61100), an anthraquinone-based dye. First synthesized in the early

20th century, this dye became a significant colorant for the burgeoning synthetic fibers market.

[1][2] This document details its primary use in the textile industry, with minor applications in

plastics and cosmetics, presenting quantitative data on its performance, typical experimental

protocols for its application, and a visualization of the dyeing process.

Chemical and Physical Properties
Disperse Violet 1, with the chemical formula C₁₄H₁₀N₂O₂, is a non-ionic dye characterized by

its low water solubility.[3][4] It typically appears as a dark violet or black powder.[1] Its

application relies on its ability to exist as a fine dispersion in an aqueous medium, from which it

diffuses into hydrophobic fibers under conditions of high temperature and pressure.[3][4]
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Property Description

C.I. Name Disperse Violet 1

C.I. Number 61100

CAS Number 128-95-0

Chemical Class Anthraquinone

Molecular Formula C₁₄H₁₀N₂O₂

Appearance Dark violet to black powder[1]

Solubility
Insoluble in water; Soluble in acetone, ethanol,

benzene, and linseed oil[1][2][5]

Primary Industrial Application: Textile Dyeing
The most significant historical application of Disperse Violet 1 has been in the dyeing of

synthetic textile fibers. Its molecular structure and non-ionic nature make it particularly suitable

for hydrophobic fibers, where other classes of dyes have poor affinity.

Fibers Dyed
Disperse Violet 1 was predominantly used for:

Polyester (Polyethylene terephthalate): This was the primary substrate for Disperse Violet
1, where it could achieve bright, vibrant violet shades.[1][3]

Cellulose Acetate: One of the earliest applications for disperse dyes.[6]

Acrylic Fibers: Also dyed with Disperse Violet 1 to achieve violet hues.

Nylon: While less common, it was also used for dyeing nylon fibers.[6]

Performance Characteristics and Fastness Properties
The durability of a dyeing is critical in industrial applications. Disperse Violet 1 generally

offered good fastness properties on polyester, which contributed to its widespread use. The

following table summarizes its performance based on standardized testing methods.
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Fastness
Property

Test Method
Rating (on
Polyester)

Description of
Fading

Description of
Staining

Light Fastness ISO 105-B02 5-6 - -

Washing

Fastness
ISO 105-C06 4-5 5 5

Perspiration

Fastness
ISO 105-E04 5 5 5

Ironing Fastness ISO 105-X11 4 2 -

Source: Data compiled from supplier technical information.[1][2] Ratings are on a scale of 1 to

5, with 5 being the best, except for light fastness which is on a scale of 1 to 8.

Experimental Protocol: High-Temperature Exhaust
Dyeing of Polyester
The most common industrial method for applying Disperse Violet 1 to polyester fabric was the

high-temperature exhaust dyeing method. This process is conducted in pressurized dyeing

machines.

Objective: To dye polyester fabric to a medium violet shade using Disperse Violet 1.

Materials and Reagents:

Scoured and bleached polyester fabric

C.I. Disperse Violet 1

Dispersing agent (e.g., a lignosulphonate-based product)

Acetic acid (to adjust pH)

Sodium hydrosulfite (for reduction clearing)

Sodium hydroxide (for reduction clearing)
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Equipment:

High-temperature, high-pressure (HTHP) laboratory dyeing machine

Beakers and stirring equipment

pH meter

Procedure:

Dye Bath Preparation:

Calculate the required amounts of dye and chemicals based on the weight of the fabric

(owf). For a medium shade, a typical concentration would be 1-3% owf for the dye.[3]

Prepare a stock dispersion of Disperse Violet 1 by pasting the required amount of dye

powder with a small amount of dispersing agent and cold water. Gradually add warm

water to create a smooth, stable dispersion.[4]

Fill the dyeing machine with water to the desired liquor ratio (e.g., 10:1 to 20:1).

Add the dispersing agent (e.g., 1-2 g/L) to the dyebath.[7]

Add the dye dispersion to the bath.

Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.[3][4]

Dyeing Cycle:

Introduce the polyester fabric into the dyebath at approximately 60°C.[4]

Gradually raise the temperature of the dyebath to 130°C over a period of 30-40 minutes.

[3][4]

Maintain the temperature at 130°C for 30-60 minutes to allow for the diffusion and fixation

of the dye within the polyester fibers.[3][4]

Slowly cool the dyebath to 80°C before draining.[3]
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Post-Treatment (Reduction Clearing):

Rinse the dyed fabric.

Prepare a new bath containing:

Sodium hydrosulfite (1-2 g/L)[3]

Sodium hydroxide (1-2 g/L)[3]

Treat the fabric in this solution at 70-80°C for 15-20 minutes to remove any unfixed

surface dye, which improves wash and rubbing fastness.[3]

Rinse the fabric thoroughly with hot and then cold water.

Neutralize with a weak solution of acetic acid if necessary.

Dry the fabric.

Visualization of the Dyeing Process
The following diagrams illustrate the key stages in the industrial application of Disperse Violet
1.
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Caption: High-Temperature Exhaust Dyeing Workflow for Polyester with Disperse Violet 1.
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Other Historical Industrial Applications
While textile dyeing was its primary use, Disperse Violet 1 also found limited application in

other industries:

Plastics Coloring: It was used as a colorant for various plastics and polymers, often

incorporated into masterbatches.[5] Its solubility in organic solvents made it suitable for this

application.

Cosmetics: Disperse Violet 1 has been used in semi-permanent and permanent hair dye

formulations, typically at low concentrations (e.g., up to 0.5-1%).[1]

Conclusion
C.I. Disperse Violet 1 played a notable role in the coloration of synthetic materials throughout

the 20th century. Its utility was primarily centered on the dyeing of polyester and other

hydrophobic fibers, where its good fastness properties made it a reliable choice for achieving

bright violet shades. The high-temperature exhaust dyeing method was the standard industrial

protocol for its application, a process that, while effective, required careful control of

temperature, pH, and post-treatment steps to ensure optimal results. While its use has been

superseded in some areas by dyes with different performance profiles or toxicological

assessments, its historical significance lies in its contribution to the vibrant and lasting colors of

early synthetic textiles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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